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Compound of Interest

Compound Name: Cefivitril

Cat. No.: B1623600

Disclaimer: The following information has been compiled for "Ceftaroline fosamil.” The initial
request for "Cefivitril" did not yield specific results, suggesting a possible typographical error.
Ceftaroline fosamil, a fifth-generation parenteral cephalosporin, has been selected as a
relevant and well-documented substitute for the purpose of this research application note.

Introduction

Ceftaroline fosamil is a sterile, semi-synthetic prodrug from the cephalosporin class of 3-lactam
antibiotics.[1] It is designed for parenteral administration and exhibits potent bactericidal activity
against a broad spectrum of pathogens, including methicillin-resistant Staphylococcus aureus
(MRSA).[2][3] Ceftaroline fosamil is a water-soluble N-phosphono prodrug that is rapidly and
completely converted in the plasma by phosphatase enzymes to its active metabolite,
ceftaroline.[3][4] This document provides detailed protocols and data for the preparation and
analysis of Ceftaroline fosamil parenteral formulations for research purposes.

Physicochemical Properties

Ceftaroline fosamil is formulated as a monoacetate monohydrate to enhance stability.[S] The
amorphous form of the drug is chemically unstable, making the crystalline form preferable for
formulation development.[5] Key physicochemical properties are summarized in the table
below.
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Property

Value

Reference(s)

Chemical Name

(6R, 7R)-7-{(22)-2-
(ethoxyimino)-2-[5-
phosphonoamino)-1,2,4-
thiadiazol-3-yl]lacetamido}}-3-
{[4-(1-methylpyridin-1-ium-4-
yI)-1,3-thiazol-2-yl]sulfanyl}8-
0x0-5-thia-1-azabicyclo[4.2.
OJoct-2-ene-2-carboxylate

monoacetate monohydrate

[6]

Molecular Formula

C22H21N80O8PS4.C2H402.H
20

[6]

Molecular Weight

762.75 g/mol

[6]

Appearance

Sterile powder

[7]

Solubility in Water

8.6 mg/mL (increased by L-

arginine in IV infusion)

[1]

pH of IV Infusion

48to7.0

[1](8]

Parenteral Formulation

Ceftaroline fosamil for injection is a sterile powder that requires reconstitution and further

dilution prior to intravenous administration.[7] The formulation typically includes L-arginine as

an excipient to increase the solubility of the active pharmaceutical ingredient.[1]

Sterile Water for Injection, USP
0.9% Sodium Chloride Injection, USP (Normal Saline)[8]

5% Dextrose Injection, USP[8]

Lactated Ringer's Injection, USP[9]

2.5% Dextrose Injection, USP, and 0.45% Sodium Chloride Injection, USP[8]
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e Reconstitution: Aseptically add 20 mL of Sterile Water for Injection, USP, to a single-use vial
of Ceftaroline fosamil (e.g., 600 mQ).[8]

e Gently mix to ensure complete dissolution. The constitution time is typically less than 2
minutes.[8]

 Visually inspect the solution for particulate matter. The color of the solution may range from
clear, light to dark yellow.[8]

 Dilution: The reconstituted solution must be further diluted in a suitable infusion bag (e.g., =
250 mL).[8]

» Withdraw the required volume of the reconstituted solution and add it to an infusion bag
containing one of the recommended diluents.

Stability of Ceftaroline Fosamil Solutions

The stability of Ceftaroline fosamil is influenced by its physical state (amorphous vs.
crystalline), moisture content, temperature, and the composition of the solution.[5] The
crystalline monoacetic acid solvate with a moisture content of approximately 3% has been
found to be the most stable form for long-term storage.[5]
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Solution Type Storage Condition Stability Duration Reference(s)
Reconstituted Solution
) ) Room Temperature Up to 6 hours [7]
in Infusion Bag
Reconstituted Solution  Refrigerated (2°C to
) ) Up to 24 hours [7]
in Infusion Bag 8°C)
4-12 mg/mL in 0.9%
NaCl or 5% Dextrose
) ) Room Temperature Up to 6 hours [10][11]
(Elastomeric Infusion
Systems)
4-12 mg/mL in 0.9%
NaCl or 5% Dextrose Refrigerated (2°C to
i ) Up to 24 hours [10][11]

(Elastomeric Infusion 8°C)
Systems)
In Baxter Mini-Bag

) Room Temperature Up to 6 hours [7]
Plus with 0.9% NacCl
In Baxter Mini-Bag Refrigerated (2°C to

] Up to 24 hours [7]
Plus with 0.9% NacCl 8°C)
Plasma Samples -80°C At least 3 months [12]

Pharmacokinetics

Ceftaroline fosamil is a prodrug that is rapidly converted to the active metabolite, ceftaroline, by
plasma phosphatases.[1]
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Parameter Value Reference(s)

Administration Route Intravenous infusion [2]

Rapidly converted to active

Metabolism ceftaroline by plasma [1]
phosphatases.
Active Metabolite Ceftaroline [1]
] ) Ceftaroline M-1 (open-ring
Inactive Metabolite ] [1]
metabolite)

Mean Terminal Elimination

Approximately 2.5 hours 1
Half-life PP y ]

Primary Route of Excretion Renal [2]

Analytical Methodology: Reversed-Phase High-
Performance Liquid Chromatography (RP-HPLC)

A validated RP-HPLC method is essential for the quantification of Ceftaroline fosamil in bulk
drug, pharmaceutical formulations, and for stability studies.

Parameter Method 1 Method 2 Reference(s)

Agilent Zorbax Eclipse
C-18 column (5um,
Column Plus C18 (5 um, 250 [13],[14]
4.6x150 mm)
mm X 4.6 mm)

Acetonitrile:Potassium
) Water:Acetonitrile Dihydrogen
Mobile Phase [13],[14]
(87:13, viv) Orthophosphate:Meth

anol (30:40:30, v/iviv)

Flow Rate Not Specified 1.0 mL/min [14]
Detection (UV) 265 nm Not Specified [6]
Linearity Range 20-240 mcg/mL 40-120 mcg/mL [6],[14]
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e Diluent Preparation: Prepare a 50:50 (v/v) mixture of acetonitrile and water.[6]

o Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 100 mg of Ceftaroline
fosamil reference standard in 30 mL of diluent in a 100 mL volumetric flask. Sonicate for
approximately 15 minutes and then make up to the mark with the diluent.[6]

e Working Standard Solution (200 pg/mL): Pipette 10 mL of the standard stock solution into a
50 mL volumetric flask and dilute to the mark with the diluent.[6]

o Sample Solution: Transfer a quantity of the lyophilized powder for injection equivalent to 100
mg of Ceftaroline fosamil into a 100 mL volumetric flask. Add 50 mL of diluent, sonicate to
dissolve, and then dilute to the mark with the diluent.

o Calibration Curve: Prepare a series of dilutions from the working standard solution to cover
the desired concentration range (e.g., 20-240 pg/mL).[6]

« Inject equal volumes (e.g., 20 pL) of the standard solutions and the sample solution into the
HPLC system.

o Record the peak areas and calculate the concentration of Ceftaroline fosamil in the sample.

Visualizations

Formulation Preparation Analysis

Aseptically reconstitute Further dilute in nalysis _ | Prepare standard and . ’ -
with Sterile Water for Injection infusion bag (e.g., 0.9% NaCl) sample solutions Perform RP-HPLC analysis Quantify and assess stability

Weigh Ceftaroline fosamil
and L-arginine

Click to download full resolution via product page

Caption: Workflow for the preparation and analysis of a Ceftaroline fosamil parenteral
formulation.
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Caption: Protocol for stability testing of Ceftaroline fosamil infusion solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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